Cas no 62610-39-3 (Dicamba)

• Product Name: Dicamba
• CAS No: 62610-39-3
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD00055283
• CID: 2195899
• Update Time: 2023-08-06

Dicamba Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-methoxy-benzoic acid
• dicamba
• 3,6-Dichloro-2-methoxybenzoic acid
• Mdba
• Mediben
• Banvel
• Dianat
• 3,6-Dichloro-o-anisic acid
• Benzoic acid, 3,6-dichloro-2-methoxy-
• Banlen
• Brush buster
• Banvel herbicide
• Banvel SGF
• Banvel CST
• Compound B dicamba
• Velsicol compound R
• Banvel II herbicide
• Banvel 70WP
• o-Anisic acid, 3,6-dichloro-
• Banvel 480
• Dianat [Russian]
• 2-Methoxy-3,6-dichlorobenzoic acid
• 2,5-Dichloro-6-methoxybenzoic acid
• Caswell No. 295
• Compound B [Velsicol]
• Dicamba [ANSI:BSI:ISO]
• HSD
• Dicamba

• MDL： MFCD00055283
• Inchi： 1S/C8H6Cl2O3/c1-13-7-5(10)3-2-4(9)6(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： IWEDIXLBFLAXBO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)O)OC)Cl

Computed Properties

• Exact Mass: 219.969399
• Monoisotopic Mass: 219.969399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 7.62 (USCG, 1999) (Relative to Air)
• Melting Point: 112-116 °C(lit.)
• Boiling Point: 326.1 °C at 760 mmHg
• Flash Point: 151 °C